Cas no 106877-22-9 (3,6-Bis(trifluoromethyl)benzene-1,2-diamine)

• Product Name: 3,6-Bis(trifluoromethyl)benzene-1,2-diamine
• CAS No: 106877-22-9
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• MDL: MFCD22042333
• CID: 3581244
• PubChem ID: 13750446
• Update Time: 2025-10-28

3,6-Bis(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 3,6-bis(trifluoromethyl)-
• 3,6-Bis(trifluoromethyl)benzene-1,2-diamine
• 106877-22-9
• 1,4-Bis(trifluoromethyl)-2,3-diaminobenzene
• DTXSID701262127
• SCHEMBL7450010
• 3,6-bis(trifluoromethyl) benzene-1,2-diamine

• MDL： MFCD22042333
• Inchi： 1S/C8H6F6N2/c9-7(10,11)3-1-2-4(8(12,13)14)6(16)5(3)15/h1-2H,15-16H2
• InChI Key： YCMVMJWWGVVLDD-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(F)(F)F)C=CC(C(F)(F)F)=C1N

Computed Properties

• Exact Mass: 244.04351717Da
• Monoisotopic Mass: 244.04351717Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,6-Bis(trifluoromethyl)benzene-1,2-diamine

Introduction to 3,6-Bis(trifluoromethyl)benzene-1,2-diamine (CAS No. 106877-22-9) and Its Emerging Applications in Chemical Biology

3,6-Bis(trifluoromethyl)benzene-1,2-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 106877-22-9, is a fluorinated aromatic diamine that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. The presence of multiple trifluoromethyl groups and a symmetric diamine core imparts distinct physicochemical characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethyl substituents, characterized by their high electronegativity and electron-withdrawing effects, play a crucial role in modulating the reactivity and binding affinity of the compound. This feature has been exploited in various research applications, particularly in the design of small-molecule inhibitors targeting enzyme-catalyzed processes. The electron-rich nature of the aromatic ring, combined with the electron-withdrawing influence of the trifluoromethyl groups, enhances the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, 3,6-Bis(trifluoromethyl)benzene-1,2-diamine has been explored as a key intermediate in the synthesis of advanced materials and functional ligands for catalytic systems. Its rigid aromatic framework provides a stable platform for further derivatization, enabling the creation of complex molecular architectures with tailored properties. Researchers have leveraged its structural versatility to develop novel ligands for transition metal-catalyzed reactions, which are essential in organic synthesis and industrial applications.

The compound's potential in medicinal chemistry stems from its ability to serve as a precursor for biologically active agents. For instance, derivatives of 3,6-Bis(trifluoromethyl)benzene-1,2-diamine have been investigated for their antimicrobial and anti-inflammatory properties. The trifluoromethyl groups enhance metabolic stability and improve pharmacokinetic profiles, which are critical factors in drug design. Preliminary studies have demonstrated that certain analogs exhibit promising activity against bacterial strains resistant to conventional antibiotics.

Advances in computational chemistry have further facilitated the exploration of 3,6-Bis(trifluoromethyl)benzene-1,2-diamine's utility. Molecular modeling studies have revealed insights into its binding mechanisms with biological targets, aiding in the rational design of more potent and selective inhibitors. These computational approaches have been complemented by experimental validations, reinforcing the compound's role as a versatile building block in drug discovery.

The synthesis of 3,6-Bis(trifluoromethyl)benzene-1,2-diamine involves multi-step organic transformations that highlight its synthetic accessibility. Modern synthetic methodologies have enabled efficient production scales suitable for both academic research and industrial applications. The compound's stability under various reaction conditions makes it an attractive candidate for large-scale manufacturing processes required in pharmaceutical production.

Emerging research trends indicate that 3,6-Bis(trifluoromethyl)benzene-1,2-diamine may find utility beyond traditional pharmaceutical applications. Its incorporation into advanced materials has shown promise in developing conductive polymers and liquid crystals used in electronic devices. The compound's ability to form stable coordination complexes with metals has also been explored in catalytic systems designed for sustainable chemical transformations.

The environmental impact of fluorinated compounds remains a topic of ongoing investigation. However, studies on 3,6-Bis(trifluoromethyl)benzene-1,2-diamine suggest that its structural features contribute to enhanced biodegradability compared to other halogenated aromatics. This finding aligns with growing efforts in green chemistry to develop sustainable alternatives without compromising efficacy.

In conclusion,3,6-Bis(trifluoromethyl)benzene-1,2-diamine (CAS No. 106877-22-9) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features and functional versatility make it an indispensable tool in chemical biology and pharmaceutical innovation. As research continues to uncover new applications for this compound,3,6-Bis(trifluoromethyl)benzene-1,2-diamine is poised to remain at the forefront of molecular design and material science advancements.